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Compound of Interest

Compound Name: Tetrakis(decyllammonium bromide

Cat. No.: B108522

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Tetrakis(decyl)ammonium bromide (C40Hs4BrN), a quaternary ammonium compound. This
document details its physicochemical characteristics, presents methodologies for their
determination, and offers visual representations of experimental workflows.

Core Physical and Chemical Properties

Tetrakis(decyl)ammonium bromide is a cationic surfactant utilized as a phase transfer
catalyst and, in some contexts, for its antimicrobial properties.[1][2] It is effective in both
agueous and organic solvents, facilitating the transfer of reactants between different phases in
organic synthesis.[1] Its applications extend to the synthesis of nanopatrticles, where it acts as
a phase transfer agent for metal salts.[3][4]

Data Summary

The quantitative physical properties of Tetrakis(decyl)ammonium bromide are summarized in
the table below for quick reference.
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Property Value Source(s)
Molecular Formula CaoHs4aBrN [1][5]
Molecular Weight 659.0 g/mol [5]1[6]
Melting Point 86 -90°C [11[7118]
Appearance White to light brown/beige (1]
powder
Solubility Soluble in ethanol (0.1 g/mL) [71[9]
Purity > 99% (Assay by titration) [1][10]
CAS Number 14937-42-9 [1][6]

Note: A specific Critical Micelle Concentration (CMC) for Tetrakis(decyl)ammonium bromide
is not readily available in public literature. However, detailed experimental protocols for its
determination are provided in the following section.

Experimental Protocols

Precise characterization of Tetrakis(decyl)ammonium bromide requires standardized
experimental protocols. The methodologies for determining key physical properties, particularly
the Critical Micelle Concentration (CMC), are detailed below.

Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental characteristic of a surfactant, representing the concentration at
which surfactant molecules begin to self-assemble into micelles.[11] For ionic surfactants like
Tetrakis(decyl)ammonium bromide, conductivity and surface tension measurements are two
of the most common and reliable methods for determining the CMC.

1. Surface Tension Method

This method is based on the principle that as the concentration of a surfactant increases, it
populates the air-water interface, thereby reducing the surface tension of the solution. Once the
interface is saturated, surfactant monomers begin to form micelles in the bulk solution, and the
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surface tension remains relatively constant with further increases in concentration.[11] The
CMC is identified as the concentration at which this change occurs.

o Apparatus: Tensiometer (using methods like the Wilhelmy plate or Du NoUy ring), precision
balance, volumetric flasks, magnetic stirrer.

e Procedure:

o Prepare a stock solution of Tetrakis(decyl)ammonium bromide in deionized water of a
known high concentration.

o Create a series of dilutions from the stock solution to cover a wide concentration range,
ensuring the predicted CMC value is bracketed.[11]

o Measure the surface tension of each solution using a tensiometer, ensuring temperature is
kept constant.

o Plot the measured surface tension (y) against the logarithm of the surfactant concentration
(log C).[11]

o The resulting graph will show two linear regions: one where surface tension decreases
with increasing concentration and a plateau region where it is relatively constant.

o The CMC is determined from the intersection point of the two extrapolated linear portions
of the curve.[11]

2. Conductivity Method

This method is highly suitable for ionic surfactants. The principle relies on the change in the
molar conductivity of the solution as micelles are formed. Below the CMC, the conductivity
increases linearly with concentration as more charge-carrying monomers are added. Above the
CMC, the rate of conductivity increase slows down because the newly formed micelles are less
mobile and are less efficient charge carriers than the individual ions.

o Apparatus: Conductometer, conductivity cell, constant temperature water bath, magnetic
stirrer, volumetric flasks.
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e Procedure:

o Prepare a series of aqueous solutions of Tetrakis(decyl)ammonium bromide with
varying concentrations.

o Calibrate the conductometer with standard solutions.

o Immerse the conductivity cell in each solution, ensuring the temperature is maintained at a
constant value (e.g., 25°C) using a water bath.

o Record the specific conductivity for each concentration.
o Plot the specific conductivity (K) versus the surfactant concentration.

o The plot will exhibit a distinct break or change in slope. The concentration at this inflection
point corresponds to the CMC.[11] This point can be determined by finding the intersection
of the two linear segments of the graph.

Visualizations
Experimental Workflow for CMC Determination

The following diagram illustrates the logical workflow for determining the Critical Micelle
Concentration (CMC) of Tetrakis(decyl)ammonium bromide using the surface tension
method.
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Caption: Workflow for CMC determination via the surface tension method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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